Cas no 2411591-08-5 ((1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol)

(1R)-1-(5-Bromo-4-methyl-2-pyridyl)ethanol is a chiral pyridine derivative with significant utility in pharmaceutical and fine chemical synthesis. Its stereospecific (R)-configuration makes it valuable as a building block for enantioselective reactions, particularly in the development of bioactive molecules. The bromo and methyl substituents on the pyridine ring enhance its reactivity, enabling selective functionalization for complex molecular architectures. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its role as an intermediate in asymmetric synthesis underscores its importance in medicinal chemistry and catalyst design. Proper handling under inert conditions is recommended to preserve its integrity.

(1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol structure

2411591-08-5 structure

Product Name:(1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

CAS No:2411591-08-5

MF:C₈H₁₀BrNO

MW:216.07510137558

MDL:MFCD32670524

CID:5268320

PubChem ID:154809660

Update Time:2026-03-09

(1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinemethanol, 5-bromo-α,4-dimethyl-, (αR)-
- (R)-1-(5-Bromo-4-methylpyridin-2-yl)ethan-1-ol
- (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol
- D79321
- 2411591-08-5
- PS-18408
- (1R)-1-(5-BROMO-4-METHYLPYRIDIN-2-YL)ETHAN-1-OL
- SCHEMBL24667078
- MDL： MFCD32670524
- Inchi： 1S/C8H10BrNO/c1-5-3-8(6(2)11)10-4-7(5)9/h3-4,6,11H,1-2H3/t6-/m1/s1
- InChI Key： VHFMHCAXAOVJPY-ZCFIWIBFSA-N
- SMILES： [C@@H](C1N=CC(Br)=C(C)C=1)(O)C

Computed Properties

Exact Mass: 214.99458g/mol
Monoisotopic Mass: 214.99458g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 33.1Å²

(1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol Pricemore >>

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